Cas no 2172597-19-0 (methyl 2-(1-hydroxy-3,3,5-trimethylcyclohexyl)-2-methylpropanoate)

• Product Name: methyl 2-(1-hydroxy-3,3,5-trimethylcyclohexyl)-2-methylpropanoate
• CAS No: 2172597-19-0
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• CID: 6345636
• PubChem ID: 165600700
• Update Time: 2025-05-22

methyl 2-(1-hydroxy-3,3,5-trimethylcyclohexyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-hydroxy-3,3,5-trimethylcyclohexyl)-2-methylpropanoate
• 2172597-19-0
• EN300-1632804

• Inchi： 1S/C14H26O3/c1-10-7-12(2,3)9-14(16,8-10)13(4,5)11(15)17-6/h10,16H,7-9H2,1-6H3
• InChI Key： OULCJTULSUNNHY-UHFFFAOYSA-N
• SMILES： OC1(C(C(=O)OC)(C)C)CC(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 242.18819469g/mol
• Monoisotopic Mass: 242.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-(1-hydroxy-3,3,5-trimethylcyclohexyl)-2-methylpropanoate

Comprehensive Overview of Methyl 2-(1-hydroxy-3,3,5-trimethylcyclohexyl)-2-methylpropanoate (CAS No. 2172597-19-0)

Methyl 2-(1-hydroxy-3,3,5-trimethylcyclohexyl)-2-methylpropanoate (CAS No. 2172597-19-0) is a specialized organic compound gaining attention in the fields of fragrance formulation, cosmetic chemistry, and pharmaceutical intermediates. Its unique structural features, including a hydroxycyclohexyl group and ester functionality, make it a versatile ingredient for applications requiring controlled release and stability. Researchers and industry professionals are increasingly exploring its potential due to its balanced lipophilicity and steric hindrance, which contribute to enhanced performance in delivery systems.

The compound's molecular architecture—featuring a trimethylcyclohexane core—aligns with current trends favoring sustainable synthetic routes and bio-based materials. As consumers demand eco-friendly alternatives in personal care products, Methyl 2-(1-hydroxy-3,3,5-trimethylcyclohexyl)-2-methylpropanoate offers a promising candidate due to its potential for low toxicity profiles and biodegradability. Analytical studies using GC-MS and NMR spectroscopy confirm its high purity, a critical factor for applications in high-end perfumery and dermal formulations.

In the context of AI-driven drug discovery, this compound has drawn interest for its molecular docking compatibility with certain enzyme targets. Computational models suggest its utility as a scaffold modifier in small-molecule therapeutics, particularly for conditions related to oxidative stress. These findings resonate with growing public searches for "next-generation antioxidant ingredients" and "non-irritating skincare actives", positioning CAS No. 2172597-19-0 as a relevant topic in both scientific and consumer forums.

From an industrial perspective, the synthesis of Methyl 2-(1-hydroxy-3,3,5-trimethylcyclohexyl)-2-methylpropanoate often involves catalytic hydrogenation and esterification protocols optimized for atom economy. Recent patents highlight innovations in continuous flow chemistry to improve yield—a response to the market's focus on green chemistry metrics. Such advancements address frequent search queries like "cost-effective synthesis of cyclohexyl derivatives" and "scalable ester production methods".

Stability studies under varying pH conditions and thermal stress demonstrate the compound's robustness, making it suitable for emulsion-based formulations. This property aligns with the rising demand for long-lasting fragrance compounds and UV-stable additives in sunscreens. Furthermore, its logP value (predicted ≈3.2) suggests optimal skin penetration rates, a key consideration for transdermal delivery systems—a hot topic in cosmeceutical research.

Regulatory assessments indicate that Methyl 2-(1-hydroxy-3,3,5-trimethylcyclohexyl)-2-methylpropanoate complies with major REACH and IFRA guidelines, addressing concerns about "EU-compliant cosmetic ingredients". Safety data sheets reveal no significant ecotoxicological risks, reinforcing its appeal for clean beauty applications. These attributes cater to the surge in searches for "hypoallergenic fragrance molecules" and "non-GMO cosmetic chemicals".

In analytical workflows, the compound’s distinct mass fragmentation pattern facilitates identification via LC-TOF, supporting quality control in GMP manufacturing. Its chromatographic behavior (retention time ≈9.2 min in C18 columns) provides reference points for laboratories developing HPLC methods for terpene derivatives—another area of growing technical interest.

Future research directions may explore its synergistic effects with botanical extracts or peptide conjugates, capitalizing on the compound’s hydrogen-bonding capacity. Such investigations would respond to emerging trends like "multifunctional cosmetic ingredients" and "nature-inspired molecular design", ensuring ongoing relevance in both academic and industrial settings.